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Compound of Interest

Compound Name: Propanol

Cat. No.: B110389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of 1-propanol, tailored for its application in research, particularly within the

pharmaceutical and drug development sectors. This document presents quantitative data in

structured tables, details experimental protocols for key property determination, and includes

visualizations of relevant mechanisms and workflows to support laboratory applications.

Core Physicochemical Data of 1-Propanol
1-Propanol (n-propanol) is a primary alcohol that sees extensive use as a solvent in the

pharmaceutical industry, primarily for resins and cellulose esters, and occasionally as a

disinfectant.[1] A clear, colorless liquid with a characteristic mild, alcohol-like odor, its properties

make it a versatile tool in various research and development applications.[2][3]

General and Physical Properties
The fundamental physical and identification properties of 1-propanol are summarized below.
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Property Value References

Molecular Formula C₃H₈O [1]

Molar Mass 60.096 g·mol⁻¹ [1]

Appearance Colorless liquid [1]

Odor Mild, alcohol-like [1][2]

Density 0.803 g/mL [1]

Melting Point -126 °C (-195 °F; 147 K) [1]

Boiling Point
97 to 98 °C (206 to 208 °F;

370 to 371 K)
[1][4]

Solubility in water Miscible [1][3]

Thermodynamic and Safety Properties
Key thermodynamic and safety data are crucial for handling and utilizing 1-propanol in
experimental settings.

Property Value References

Flash Point 15 °C (59 °F) c.c. [5][6]

Autoignition Temperature 371 °C (700 °F; 644 K) [1][5]

Explosive Limits 2.1–13.7% [5][7]

Vapor Pressure 1.99 kPa (at 20 °C) [1][3]

Vapor Density 2.1 (vs air) [2][8]

Optical and Electrochemical Properties
These properties are essential for analytical applications and understanding the solvent

behavior of 1-propanol.
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Property Value References

Refractive Index (n_D) 1.387 [1]

Viscosity 1.959 mPa·s (at 25 °C) [1]

Dielectric Constant 20.1 [9][10]

Acidity (pKa) 16 [1]

log P (Octanol/Water) 0.329 [1][3]

Experimental Protocols for Property Determination
Detailed methodologies for determining key physicochemical properties of 1-propanol are

provided below. These protocols are fundamental for verifying substance purity and for use in

computational modeling and process design.

Density Determination using a Pycnometer
Objective: To accurately determine the density of a 1-propanol sample.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Pasteur pipette

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent (e.g., acetone) and ensure it is completely dry.
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Tare Weight: Accurately weigh the empty, dry pycnometer with its stopper on the analytical

balance. Record this mass as m₁.

Sample Filling: Fill the pycnometer with the 1-propanol sample, taking care to avoid air

bubbles. Insert the stopper, allowing excess liquid to emerge from the capillary.

Temperature Equilibration: Place the filled pycnometer in a constant temperature water bath

(e.g., 25 °C) until the liquid reaches thermal equilibrium.

Final Volume Adjustment: Remove the pycnometer from the bath and carefully dry the

exterior. Ensure the liquid level is exactly at the top of the capillary.

Final Weighing: Weigh the filled pycnometer and record the mass as m₂.

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the

calibrated volume of the pycnometer.

Boiling Point Determination by Capillary Method
Objective: To determine the boiling point of a 1-propanol sample.

Apparatus:

Thiele tube or oil bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner or hot plate)

Rubber band or wire for attachment

Procedure:

Sample Preparation: Add a small amount (2-3 mL) of 1-propanol to the small test tube.
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Capillary Insertion: Place the capillary tube (sealed end up) into the test tube containing the

1-propanol.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube or oil bath. Heat the apparatus gently.[11]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Boiling Point Identification: Continue heating until a continuous and rapid stream of bubbles

is observed. Then, remove the heat source and allow the apparatus to cool slowly.[10]

Reading: The temperature at which the bubbling stops and the liquid begins to enter the

capillary tube is the boiling point of the 1-propanol.[11] Record this temperature.

Viscosity Measurement with an Ostwald Viscometer
Objective: To measure the kinematic and dynamic viscosity of 1-propanol.

Apparatus:

Ostwald viscometer

Constant temperature water bath

Stopwatch

Pipette and suction bulb

Procedure:

Cleaning: Clean the viscometer thoroughly with a suitable solvent and dry it completely.

Sample Loading: Using a pipette, introduce a precise volume of 1-propanol into the larger

bulb of the viscometer.
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Temperature Equilibration: Place the viscometer vertically in the constant temperature bath

(e.g., 25 °C) and allow it to equilibrate for at least 15-20 minutes.

Measurement: Using a suction bulb, draw the liquid up into the other arm of the viscometer

until the meniscus is above the upper calibration mark.

Flow Time: Release the suction and accurately measure the time it takes for the meniscus to

fall from the upper calibration mark to the lower calibration mark using a stopwatch.

Replicates: Repeat the measurement at least three times to ensure consistency and

calculate the average flow time.

Calculation: The kinematic viscosity (ν) is calculated using the viscometer constant (K),

which is determined by calibrating with a liquid of known viscosity (e.g., water): ν = K * t The

dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the

density (ρ) of 1-propanol at the same temperature: η = ν * ρ

Refractive Index Measurement using an Abbe
Refractometer
Objective: To determine the refractive index of 1-propanol.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (typically a sodium lamp or white light with a compensator)

Dropper

Lens cleaning tissue and a suitable solvent (e.g., ethanol)

Procedure:

Calibration: Calibrate the refractometer using a standard substance with a known refractive

index, such as distilled water.
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Prism Cleaning: Open the prism assembly and clean the surfaces of both the illuminating

and refracting prisms with a soft tissue and a suitable solvent. Allow the prisms to dry

completely.

Sample Application: Place a few drops of the 1-propanol sample onto the surface of the

lower prism.

Prism Closure: Close the prism assembly and ensure the liquid sample spreads evenly

between the two prisms, forming a thin film.

Temperature Control: Allow water from the constant temperature circulator (e.g., 20 °C) to

flow through the jackets of the prisms until the desired temperature is stable.

Field of View Adjustment: Adjust the mirror or light source to illuminate the prisms. Look

through the eyepiece and turn the coarse adjustment knob until the field of view shows a

distinct light and dark region.

Boundary Sharpening: If a colored band is visible at the boundary, adjust the compensator

knob until the boundary becomes a sharp, achromatic line.

Reading: Turn the fine adjustment knob to center the sharp boundary line on the crosshairs

in the eyepiece.

Record Value: Read the refractive index value from the instrument's scale.

Visualizations of Mechanisms and Workflows
Mechanism of 1-Propanol Interaction with a Cell
Membrane
1-propanol's efficacy as a disinfectant and its role in certain biological research applications

can be attributed to its interaction with cell membranes. Due to its three-carbon chain, 1-

propanol is more hydrophobic than shorter-chain alcohols like methanol and ethanol. This

increased hydrophobicity allows it to more readily partition into the lipid bilayer of cell

membranes.[1] The insertion of 1-propanol molecules among the phospholipid tails disrupts

the membrane's structure and integrity, leading to increased permeability and eventual cell

lysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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